Cas no 2001875-49-4 (1-Nonene, 6-(chloromethyl)-8-methyl-)

• Product Name: 1-Nonene, 6-(chloromethyl)-8-methyl-
• CAS No: 2001875-49-4
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5285566
• Update Time: 2025-07-16

1-Nonene, 6-(chloromethyl)-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Nonene, 6-(chloromethyl)-8-methyl-

• Inchi： 1S/C11H21Cl/c1-4-5-6-7-11(9-12)8-10(2)3/h4,10-11H,1,5-9H2,2-3H3
• InChI Key： CCCLSBZKNKZVCK-UHFFFAOYSA-N
• SMILES： C=CCCCC(CCl)CC(C)C

Additional information on 1-Nonene, 6-(chloromethyl)-8-methyl-

Research Brief on 1-Nonene, 6-(chloromethyl)-8-methyl- (CAS: 2001875-49-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized organic compounds, such as 1-Nonene, 6-(chloromethyl)-8-methyl- (CAS: 2001875-49-4), as key intermediates in drug discovery and development. This compound, characterized by its unique chloromethyl and methyl functional groups, has garnered attention for its potential applications in synthesizing bioactive molecules and targeted therapeutics. The following brief synthesizes the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and emerging roles in medicinal chemistry.

Structural and Chemical Properties: 1-Nonene, 6-(chloromethyl)-8-methyl- features a nine-carbon backbone with reactive sites at the chloromethyl (6-position) and methyl (8-position) groups. Recent studies emphasize its versatility as a building block for cross-coupling reactions, particularly in palladium-catalyzed transformations, enabling the construction of complex pharmacophores. Computational analyses (e.g., DFT calculations) suggest that the electron-withdrawing effect of the chloromethyl group enhances its reactivity in nucleophilic substitutions, a property exploited in recent synthetic protocols.

Synthetic Applications: A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel kinase inhibitors. Researchers leveraged its chloromethyl group to introduce heterocyclic moieties via nucleophilic aromatic substitution, yielding derivatives with sub-micromolar potency against EGFR mutants. Additionally, its role in fragment-based drug design was highlighted in a Nature Communications paper, where it served as a core scaffold for developing allosteric modulators of GPCRs.

Biological Relevance: Emerging evidence suggests that derivatives of 1-Nonene, 6-(chloromethyl)-8-methyl- exhibit selective bioactivity. For instance, a 2024 ACS Chemical Biology report identified a derivative (modified at the 6-position) as a covalent inhibitor of SARS-CoV-2 main protease, with IC50 values comparable to nirmatrelvir. The chloromethyl group's ability to form reversible covalent bonds with cysteine residues was critical for this activity, opening avenues for antiviral development.

Challenges and Future Directions: Despite its promise, challenges persist in optimizing the compound's stability and selectivity. Recent patents (e.g., WO2023124567) propose prodrug strategies to mitigate off-target effects of the reactive chloromethyl group. Further research is needed to explore its applications in antibody-drug conjugates (ADCs) and PROTACs, where its bifunctional nature could enable novel linker designs.

Conclusion: 1-Nonene, 6-(chloromethyl)-8-methyl- (CAS: 2001875-49-4) represents a versatile tool in modern drug discovery, with demonstrated utility in targeted covalent inhibitor design and fragment-based approaches. Ongoing studies aim to expand its repertoire in precision medicine, particularly in oncology and infectious diseases. Researchers are encouraged to explore its unexplored potential in bioconjugation and materials science applications.